Cas no 23626-69-9 (Furo[3,2-d]oxazol-6-ol, 3a,5,6,6a-tetrahydro-2-phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)-)

• Product name: Furo[3,2-d]oxazol-6-ol, 3a,5,6,6a-tetrahydro-2-phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)-
• CAS No: 23626-69-9
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 2660296

Furo[3,2-d]oxazol-6-ol, 3a,5,6,6a-tetrahydro-2-phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-d]oxazol-6-ol, 3a,5,6,6a-tetrahydro-2-phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)-
• ZWGVXMPIRITKJB-UHFFFAOYSA-N
• 3a,5,6,6a-Tetrahydro-2-phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)furo[3,2-d]oxazol-6-ol
• 2-Phenyl-5-(2-phenyl-1,3-dioxolan-4-yl)-3a,5,6,6a-tetrahydrofuro[3,2-d][1,3]oxazol-6-ol #

• Inchi： 1S/C20H19NO5/c22-16-15-20(26-18(21-15)12-7-3-1-4-8-12)25-17(16)14-11-23-19(24-14)13-9-5-2-6-10-13/h1-10,14-17,19-20,22H,11H2
• InChI Key： ZWGVXMPIRITKJB-UHFFFAOYSA-N
• SMILES： O1C2C(C(C1C1COC(C3C=CC=CC=3)O1)O)N=C(C1C=CC=CC=1)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 528
• Topological Polar Surface Area: 69.5